![molecular formula C10H11N3O3S B2841002 2-(2,5-dioxopyrrolidin-1-yl)-N-(3-methylisothiazol-5-yl)acetamide CAS No. 1219914-40-5](/img/structure/B2841002.png)
2-(2,5-dioxopyrrolidin-1-yl)-N-(3-methylisothiazol-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,5-dioxopyrrolidin-1-yl)-N-(3-methylisothiazol-5-yl)acetamide, commonly known as DMIA, is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that has been synthesized using various methods and has been studied for its potential applications in different areas.
Scientific Research Applications
Synthesis and Insecticidal Assessment
2-Cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has been used as a precursor for synthesizing various heterocycles, including pyrrole, pyridine, and coumarin derivatives. These compounds have been explored for their insecticidal properties against Spodoptera littoralis, showcasing potential agricultural applications (Fadda et al., 2017).
Antitumor Activity
Research into 2-cyano-N-(thiazol-2-yl) acetamide derivatives has revealed promising antitumor properties. Specifically, fused pyrimidine acetonitrile derivatives exhibited significant inhibitory effects on cancer cell lines, comparing favorably to the known drug doxorubicin (Albratty et al., 2017).
Novel Heterocyclic Compounds Synthesis
The synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines demonstrates the compound's utility in creating previously unknown heterocyclic compounds. These derivatives could have potential applications in various fields, including pharmaceuticals and materials science (Palamarchuk et al., 2019).
Development of ACAT Inhibitors
The compound has been utilized in the design of potent inhibitors for human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, with significant selectivity over ACAT-2. Such inhibitors are being explored for their potential to treat diseases associated with ACAT-1 overexpression, highlighting a therapeutic application (Shibuya et al., 2018).
Antimicrobial Agents Synthesis
A series of new compounds synthesized from 2-chloro-6-ethoxy-4-acetylpyridine demonstrated good antibacterial and antifungal activities, comparable to known antibiotics. This research suggests the compound's role in developing new antimicrobial agents, addressing the need for novel treatments against resistant strains (Hossan et al., 2012).
properties
IUPAC Name |
2-(2,5-dioxopyrrolidin-1-yl)-N-(3-methyl-1,2-thiazol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O3S/c1-6-4-8(17-12-6)11-7(14)5-13-9(15)2-3-10(13)16/h4H,2-3,5H2,1H3,(H,11,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSVGPMSFQRXFGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1)NC(=O)CN2C(=O)CCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.